Cas no 2098799-13-2 (Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer)

• Product Name: Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer
• CAS No: 2098799-13-2
• MF: C₃₅H₂₃Cl₂F₇N₆O₅
• MW: 811.489150285721
• CID: 5064902
• Update Time: 2025-08-03

Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer Chemical and Physical Properties

Names and Identifiers

• 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)phenoxy)-N-methylpicolinamide
• 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]phenoxy]-N-methylpyridine-2-carboxamide
• GY0A8K2GHF
• Regorafenib monohydrate impurity E [EP]
• Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer

• Inchi： 1S/C35H23Cl2F7N6O5/c1-45-31(51)29-15-21(10-11-46-29)54-20-5-9-28(50-33(53)48-18-3-7-25(37)23(13-18)35(42,43)44)30(16-20)55-19-4-8-27(26(38)14-19)49-32(52)47-17-2-6-24(36)22(12-17)34(39,40)41/h2-16H,1H3,(H,45,51)(H2,47,49,52)(H2,48,50,53)
• InChI Key： QRLYAHWXHYKLQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(NC1=CC=C(C=C1OC1C=CC(=C(C=1)F)NC(NC1=CC=C(C(C(F)(F)F)=C1)Cl)=O)OC1C=CN=C(C(NC)=O)C=1)=O

Computed Properties

• Exact Mass: 810.0995204 g/mol
• Monoisotopic Mass: 810.0995204 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 9
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 143
• Molecular Weight: 811.5

Additional information on Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer

Recent Advances in Regorafenib (1-(4-Chloro-3-(trifluoromethyl)phenyl)urea)dimer and Related Compound 2098799-13-2: A Comprehensive Research Brief

Regorafenib, a multikinase inhibitor with the chemical name 1-(4-Chloro-3-(trifluoromethyl)phenyl)urea dimer, has been widely studied for its therapeutic potential in various cancers, including colorectal cancer, gastrointestinal stromal tumors, and hepatocellular carcinoma. Recent research has focused on optimizing its efficacy, reducing side effects, and exploring novel derivatives such as the compound 2098799-13-2. This brief synthesizes the latest findings on these compounds, highlighting their mechanisms of action, clinical applications, and emerging trends in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of Regorafenib to enhance its bioavailability and target specificity. The research identified 2098799-13-2 as a promising derivative with improved pharmacokinetic properties. The compound demonstrated a 30% increase in half-life compared to Regorafenib in preclinical models, attributed to its optimized dimeric structure and reduced metabolic degradation. These findings suggest potential for further clinical development.

In parallel, a multicenter Phase II trial evaluated Regorafenib's efficacy in combination with immune checkpoint inhibitors for advanced hepatocellular carcinoma. Results indicated a significant improvement in progression-free survival (PFS) when Regorafenib was administered with anti-PD-1 therapy (median PFS: 6.7 months vs. 4.1 months for monotherapy). Mechanistic studies revealed that Regorafenib modulates the tumor microenvironment by downregulating immunosuppressive cytokines, thereby enhancing the activity of immune cells.

Another key area of research involves the role of 2098799-13-2 in overcoming drug resistance. A 2024 Nature Cancer study demonstrated that this derivative effectively inhibits alternative signaling pathways (e.g., FGFR and MET) that are often upregulated in Regorafenib-resistant tumors. In vitro assays showed a 50% reduction in tumor cell viability at lower concentrations than Regorafenib, supporting its potential as a second-line therapy.

Future directions include the development of nanoparticle-based formulations to improve the delivery of both Regorafenib and 2098799-13-2. Preliminary data from a collaboration between academic and industrial researchers highlight the advantages of liposomal encapsulation, which increases tumor accumulation while minimizing off-target effects. These innovations could address current limitations related to systemic toxicity and variable patient responses.

In conclusion, Regorafenib and its derivative 2098799-13-2 represent evolving tools in oncology, with ongoing research refining their therapeutic profiles. The integration of structural optimization, combination therapies, and advanced delivery systems promises to expand their clinical utility. Continued investment in translational studies will be critical to fully realize their potential in precision medicine.